Cas no 83694-66-0 (Benzene, 1,3-bis[3-(phenylethynyl)phenoxy]-)

• Product Name: Benzene, 1,3-bis[3-(phenylethynyl)phenoxy]-
• CAS No: 83694-66-0
• MF: C₃₄H₂₂O₂
• MW: 462.537289142609
• CID: 583378
• PubChem ID: 13431770
• Update Time: 2025-04-19

Benzene, 1,3-bis[3-(phenylethynyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis[3-(phenylethynyl)phenoxy]-
• 1,3-bis[3-(2-phenylethynyl)phenoxy]benzene
• 83694-66-0
• SCHEMBL10967917
• DTXSID80540611
• 1,1'-[1,3-Phenylenebis(oxy)]bis[3-(phenylethynyl)benzene]

• Inchi： 1S/C34H22O2/c1-3-10-27(11-4-1)20-22-29-14-7-16-31(24-29)35-33-18-9-19-34(26-33)36-32-17-8-15-30(25-32)23-21-28-12-5-2-6-13-28/h1-19,24-26H
• InChI Key： OMBBABNCPPURGA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#CC2C=CC=CC=2)C=1)C1C=CC=C(C=1)OC1C=CC=C(C#CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 462.161979940g/mol
• Monoisotopic Mass: 462.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 18.5Ų